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Compound of Interest

Compound Name: 2,3,6-Tribromo-5-methylpyridine

Cat. No.: B3028919 Get Quote

An In-Depth Technical Guide to 2,3,6-Tribromo-5-methylpyridine

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on the chemical compound 2,3,6-Tribromo-5-
methylpyridine. It covers its core chemical identity, molecular structure, synthesis, reactivity,

applications, and safety protocols, providing field-proven insights into its utility and handling.

Compound Identification and Physicochemical
Properties
2,3,6-Tribromo-5-methylpyridine is a halogenated derivative of pyridine, a heterocyclic

aromatic compound.[1] The strategic placement of three bromine atoms and a methyl group on

the pyridine ring imparts unique chemical properties, making it a valuable intermediate in

various synthetic applications.[1] Its CAS Registry Number is 393516-82-0.[1][2][3]

A summary of its key identifiers and properties is presented below:
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Property Value Source(s)

CAS Number 393516-82-0 [1][2][3]

IUPAC Name
2,3,6-tribromo-5-

methylpyridine
[1]

Molecular Formula C₆H₄Br₃N [1]

Molecular Weight 329.81 g/mol [1]

Canonical SMILES CC1=CC(=C(N=C1Br)Br)Br [1]

InChI
InChI=1S/C6H4Br3N/c1-3-2-

4(7)6(9)10-5(3)8/h2H,1H3
[1]

InChI Key
XXEWSVZWDLDXRE-

UHFFFAOYSA-N
[1]

Molecular Structure and Chemical Representation
The structure of 2,3,6-Tribromo-5-methylpyridine is characterized by a pyridine ring

substituted at the 2, 3, and 6 positions with bromine atoms and at the 5-position with a methyl

group. This arrangement significantly influences the molecule's electronic distribution and steric

profile, which in turn dictates its reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3028919#2-3-6-tribromo-5-methylpyridine-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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